Cas no 58905-15-0 (1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
• CAS No: 58905-15-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 340468
• PubChem ID: 13259982
• Update Time: 2025-04-19

1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
• 1-phenyl-2-(1,2,4-triazol-1-yl)propan-1-one
• SCHEMBL9795396
• 2-(1,2,4-triazol-1-yl)-propiophenone
• 58905-15-0
• 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one
• DTXSID70532707
• LETRNIJKNXQLRE-UHFFFAOYSA-N

• Inchi： 1S/C11H11N3O/c1-9(14-8-12-7-13-14)11(15)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： LETRNIJKNXQLRE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)N1C=NC=N1

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78